![molecular formula C20H24N4O4 B2688697 7-benzyl-N-(1-methoxypropan-2-yl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide CAS No. 1021257-67-9](/img/structure/B2688697.png)
7-benzyl-N-(1-methoxypropan-2-yl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide
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Description
7-benzyl-N-(1-methoxypropan-2-yl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C20H24N4O4 and its molecular weight is 384.436. The purity is usually 95%.
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Scientific Research Applications
Novel Synthetic Pathways
Research has focused on developing novel synthetic pathways for compounds with structural similarities to the mentioned compound. These pathways aim at creating molecules with potential therapeutic applications, including anti-inflammatory, analgesic, and antiviral properties. For instance, the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone showcased anti-inflammatory and analgesic activities, highlighting the potential for similar compounds to serve as COX-2 inhibitors with significant analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).
Antiviral and Antimicrobial Activity
Several studies have explored the antiviral and antimicrobial potentials of pyrrolo[2,3-d]pyrimidine derivatives. For example, the synthesis and evaluation of non-nucleoside analogs of toyocamycin and sangivamycin showed that certain substituents on pyrrolo[2,3-d]pyrimidines are essential for activity against human cytomegalovirus (HCMV), underscoring the importance of structural modification for enhancing antiviral efficacy (Renau et al., 1996).
Anti-inflammatory and Analgesic Agents
The creation of anti-inflammatory and analgesic agents from structurally similar compounds has been a significant area of research. The novel synthesis of benzodifuranyl derivatives and their evaluation as COX inhibitors demonstrated their potential in treating inflammation and pain, with some compounds showing high selectivity and effectiveness (Abu‐Hashem et al., 2020).
Synthesis of Derivatives for Drug Development
The synthesis of derivatives and analogs of the given compound has been geared towards developing new pharmacophores for anticancer agents. For example, the functionalization of amino acid derivatives has led to compounds with promising cytotoxicity against human cancer cell lines, indicating the potential of these molecules in cancer therapy (Kumar et al., 2009).
properties
IUPAC Name |
7-benzyl-N-(1-methoxypropan-2-yl)-1,3-dimethyl-2,4-dioxopyrrolo[2,3-d]pyrimidine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N4O4/c1-13(12-28-4)21-17(25)16-10-15-18(22(2)20(27)23(3)19(15)26)24(16)11-14-8-6-5-7-9-14/h5-10,13H,11-12H2,1-4H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTPVVEYNJDNODB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC)NC(=O)C1=CC2=C(N1CC3=CC=CC=C3)N(C(=O)N(C2=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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